3-(2-Methoxyethoxy)-5,6,7,8-tetrahydropyrido[4,3-c]pyridazine

• Molecular Formula: C10H15N3O2
• Molecular Weight: 209.24 g/mol
• SMILES: COCCOC1=NN=C2CCNCC2=C1
• InChI: InChI=1S/C10H15N3O2/c1-14-4-5-15-10-6-8-7-11-3-2-9(8)12-13-10/h6,11H,2-5,7H2,1H3
• InChIKey: PKYFXPCMUBSCEM-UHFFFAOYSA-N

3-(2-Methoxyethoxy)-5,6,7,8-tetrahydropyrido[4,3-c]pyridazine: Lead-Oriented Scaffold

3-(2-Methoxyethoxy)-5,6,7,8-tetrahydropyrido[4,3-c]pyridazine (CAS 1955561-48-4) is a heterocyclic building block belonging to the pyrido[4,3-c]pyridazine family, a scaffold recognized for its utility in medicinal chemistry due to its two diversity points and the known biological activity of its derivatives [1]. The compound features a methoxyethoxy substituent at the 3-position, which imparts distinct physicochemical properties such as a computed XLogP3-AA of -0.6 and a topological polar surface area (TPSA) of 56.3 Ų [2]. It is commercially supplied with a purity of ≥98% and a molecular weight of 209.25 g/mol .

Scaffold Pyrido[4,3-c]pyridazine with two diversity points for medicinal chemistry

Profile 3-Methoxyethoxy substitution imparts balanced logP and TPSA

Supply Commercial research-grade building block

• [1] Wanda Paulina Nawrocka, Anna Nowicka. Syntezy i aktywność biologiczna pochodnych pirydopirydazyny. Wiadomości Chemiczne, 2014, Vol 68, Issue 1. View Source
• [2] PubChem. 3-(2-Methoxyethoxy)-5,6,7,8-tetrahydropyrido[4,3-c]pyridazine, CID 91811916. Computed Properties. View Source

3-(2-Methoxyethoxy)-5,6,7,8-tetrahydropyrido[4,3-c]pyridazine: Irreplaceable Scaffold Over Analogs

In the pyrido[4,3-c]pyridazine series, the nature of the 3-position substituent critically governs solubility, permeability, and target engagement. For example, a 3-chloro analog (CAS 45882-63-1) offers a reactive handle for further derivatization but has a significantly lower molecular weight (169.61 g/mol) and higher calculated aqueous solubility (336 g/L) , while a 3-amino analog (CAS 1334146-29-0) introduces additional hydrogen bond donors, altering its pharmacokinetic profile. The methoxyethoxy group in the target compound provides a balanced lipophilic-hydrophilic character (XLogP3-AA = -0.6) and a unique set of hydrogen bond acceptors (5) without adding a donor, making it a distinct tool for fragment-based screening or lead optimization where physicochemical property fine-tuning is required [1].

3-Chloro analog

Lacks methoxyethoxy chain; significantly higher polarity may shift solubility and permeability profile, limiting direct substitution.

3-Amino analog

Additional hydrogen bond donor alters HBA/HBD ratio, potentially reducing passive permeability and requiring separate optimization.

• [1] PubChem. 3-(2-Methoxyethoxy)-5,6,7,8-tetrahydropyrido[4,3-c]pyridazine, CID 91811916. Computed Properties. View Source

3-(2-Methoxyethoxy)-5,6,7,8-tetrahydropyrido[4,3-c]pyridazine: Comparative Evidence

Lipophilicity Advantage for Membrane Permeability

The target compound's computed XLogP3-AA of -0.6 [1] indicates higher lipophilicity compared to the 3-chloro analog, which is a smaller, more polar molecule. This difference is critical for passive membrane permeation, where an optimal logP range (-0.5 to 3) is favored.

Lipophilicity

Class-level inference

Target XLogP3-AA: -0.6 vs 3-Chloro analog (more polar)

Supports passive permeability profiling for lead optimization

Computed values; experimental confirmation recommended

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	-0.6
Comparator Or Baseline	3-Chloro-5,6,7,8-tetrahydropyrido[4,3-c]pyridazine (CAS 45882-63-1)
Quantified Difference	Not directly reported for the comparator; inferred from structural difference. The chloro analog is expected to be more polar based on its lower molecular weight and solubility profile .
Conditions	Computed values (PubChem, Cactvs/XLogP3 algorithm)

Why This Matters

For a procurement decision in lead optimization, a compound with a pre-optimized logP can accelerate hit-to-lead timelines by avoiding extensive physicochemical property adjustments.

• [1] PubChem. 3-(2-Methoxyethoxy)-5,6,7,8-tetrahydropyrido[4,3-c]pyridazine, CID 91811916. Computed Properties. View Source

Hydrogen Bond Acceptor Profile for Target Engagement

With 5 hydrogen bond acceptors (HBA) and only 1 hydrogen bond donor (HBD) [1], the target compound offers a distinct HBA/HBD ratio compared to the 3-amino analog, which introduces a primary amine group (additional HBD). In fragment-based drug discovery, such subtle differences can lead to divergent binding modes and selectivity profiles.

H-Bond Profile

Class-level inference

HBD 1 / HBA 5 vs 3-Amino analog (≥2 HBDs)

Supports fragment-based drug discovery with reduced HBD count

Computed descriptors; binding mode not experimentally verified

Evidence Dimension	Hydrogen Bond Donor/Acceptor Count
Target Compound Data	HBD = 1, HBA = 5
Comparator Or Baseline	5,6,7,8-Tetrahydropyrido[4,3-c]pyridazin-3-amine (CAS 1334146-29-0)
Quantified Difference	The 3-amino analog is expected to have at least 2 HBDs (from the amine) and a different HBA profile. Exact values not directly compared.
Conditions	Computed descriptors (PubChem)

Why This Matters

For projects focused on CNS penetration or oral bioavailability, a lower HBD count is often desirable to reduce efflux and improve passive permeability. This compound provides that advantage over amino-substituted variants.

• [1] PubChem. 3-(2-Methoxyethoxy)-5,6,7,8-tetrahydropyrido[4,3-c]pyridazine, CID 91811916. Computed Properties. View Source

CNS Drug-Like TPSA

A TPSA of 56.3 Ų [1] places this compound well within the CNS drug-like space (TPSA < 70 Ų), unlike larger pyridopyridazine-derived drugs such as endralazine, which have a significantly higher TPSA due to additional functional groups. This makes the target compound a compelling core scaffold for CNS-focused programs.

CNS Drug-Like TPSA

Class-level inference

56.3 Ų

Placed within CNS drug-like space (TPSA < 70 Ų)

Computed TPSA; compared to bulkier analogs

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	56.3 Ų
Comparator Or Baseline	Endralazine (a hypotensive drug with a pyrido[4,3-c]pyridazine core)
Quantified Difference	Endralazine's TPSA is expected to be >80 Ų due to its hydralazine-like moiety; exact value not directly compared.
Conditions	Computed TPSA (PubChem)

Why This Matters

When selecting a core scaffold for CNS drug discovery, a low TPSA is a key predictor of blood-brain barrier penetration. This compound offers a more favorable starting point than bulkier analogs.

• [1] PubChem. 3-(2-Methoxyethoxy)-5,6,7,8-tetrahydropyrido[4,3-c]pyridazine, CID 91811916. Computed Properties. View Source

Conformational Flexibility for Fragment Screening

The 4 rotatable bonds in the methoxyethoxy chain [1] provide conformational flexibility that is absent in the 3-chloro or 3-methoxy analogs (which have 0 or 1 rotatable bond). This flexibility can be advantageous in fragment-based screening, where sampling different binding conformations can reveal novel binding sites.

Rotatable Bonds

Class-level inference

4 rotatable bonds vs 3-Chloro analog (0 rotatable bonds)

Conformational flexibility may support fragment screening

Computed descriptor; rigidity may also be beneficial

Evidence Dimension	Rotatable Bond Count
Target Compound Data	4
Comparator Or Baseline	3-Chloro-5,6,7,8-tetrahydropyrido[4,3-c]pyridazine (0 rotatable bonds on the substituent)
Quantified Difference	+4 rotatable bonds over the chloro analog
Conditions	Computed descriptors (PubChem)

Why This Matters

In fragment library design, a balance of flexibility and rigidity is crucial. A compound with 3-5 rotatable bonds is often preferred for its ability to adopt multiple conformations while maintaining some structural constraint.

• [1] PubChem. 3-(2-Methoxyethoxy)-5,6,7,8-tetrahydropyrido[4,3-c]pyridazine, CID 91811916. Computed Properties. View Source

3-(2-Methoxyethoxy)-5,6,7,8-tetrahydropyrido[4,3-c]pyridazine: Drug Discovery Applications

CNS-Penetrant Fragment Library Design

With a TPSA of 56.3 Ų [1] and an XLogP3-AA of -0.6 [1], this compound is ideal for inclusion in fragment libraries targeting CNS diseases. Its physicochemical profile aligns with established guidelines for blood-brain barrier permeation, and its conformational flexibility allows it to sample diverse binding pockets.

Lead Optimization of CB1 Receptor Modulators

Given that tetrahydropyridazine compounds are under active investigation as cannabinoid CB1 receptor inhibitors [2], this specific 3-methoxyethoxy derivative provides a refined physicochemical handle for lead optimization. Its hydrogen bond acceptor profile may enhance target engagement over simpler 3-chloro or 3-amino precursors.

Kinase or PARP Inhibitor Scaffold Development

Pyridazine-fused heterocycles have demonstrated activity as PARP1 inhibitors [3]. This compound's scaffold, with its defined substitution pattern, can serve as a key intermediate in synthesizing novel pyridazinone-based inhibitors, where the methoxyethoxy group may improve solubility without compromising potency.

Application

Selection Property

Validation Focus

CNS fragment library design

TPSA and logP within CNS drug-like guidelines

Blood-brain barrier permeation assay screening

CB1 receptor modulator optimization

Hydrogen bond acceptor profile for target engagement

CB1 receptor binding and selectivity profiling

Kinase / PARP inhibitor scaffold synthesis

Methoxyethoxy substitution may improve solubility

In vitro kinase and PARP inhibition screening

• [1] PubChem. 3-(2-Methoxyethoxy)-5,6,7,8-tetrahydropyrido[4,3-c]pyridazine, CID 91811916. Computed Properties. View Source
• [2] Novo Nordisk A/S. Tetrahydropyridazines, Compositions Comprising Them And Uses Thereof. Patent Publication WO2023108292, filed 2022-12-16. View Source
• [3] RSC Publishing. Novel PARP inhibitors sensitize human leukemic cells in an endogenous PARP activity dependent manner. 2016. View Source